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Compound of Interest

Compound Name: 4-Ethylbenzenesulfonic acid

Cat. No.: B1630631

This technical guide provides a comprehensive overview of the properties and hazards of 4-
ethylbenzenesulfonic acid (CAS 98-69-1), tailored for researchers, scientists, and
professionals in drug development.

Physicochemical Properties

4-Ethylbenzenesulfonic acid is an aromatic sulfonic acid characterized by an ethyl group at
the para position of the benzene ring relative to the sulfonic acid group.[1][2] It is typically a
white to light yellow solid and is soluble in water and various organic solvents due to the
polarity of the sulfonic acid group.[2] The presence of the ethyl group imparts a degree of
hydrophobic character, which can influence its reactivity and interactions in different chemical
environments.[2] This compound is a strong acid and participates in typical electrophilic
aromatic substitution reactions, making it a valuable intermediate in organic synthesis.[2]

Table 1: Physical and Chemical Properties of 4-
Ethylbenzenesulfonic Acid
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Property Value Reference(s)
Molecular Formula CsH1003S [3]

Molecular Weight 186.23 g/mol [3]
Appearance White to light yellow solid [2]

Density 1.229 g/mL at 25 °C

Refractive Index (n20/D)

1.5331

[4]

Flash Point

113 °C (235.4 °F) - closed cup

[5]

Solubility

Soluble in water and various

organic solvents

[2]

Hazards and Toxicology

4-Ethylbenzenesulfonic acid is classified as a corrosive substance that can cause severe

skin burns and eye damage.[1][6] Inhalation may lead to chemical pneumonitis.[7] It is

incompatible with strong oxidizing agents and strong bases.[4]

Table 2: GHS Hazard Classification for 4-
Ethvll lfonic Acid

Hazard GHS . Hazard
Hazard Class . Signal Word
Category Pictogram Statement
] H314: Causes
Skin )
] o GHSO05 severe skin
Corrosion/Irritatio 1B _ Danger
(Corrosion) burns and eye
n
damage
Serious Eye H318: Causes
GHSO05 .
Damage/Eye 1 _ Danger serious eye
o (Corrosion)
Irritation damage

Source:[1][6]
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Toxicological Data Summary

While the official classification indicates severe skin and eye damage potential, some studies
on rabbits suggest a more nuanced toxicological profile.

Dermal Irritation: In one study following OECD Guideline 404, a four-hour semi-occlusive
dermal application of 0.5 g of the substance to three rabbits resulted in no dermal reactions
over a four-day observation period, leading to a Primary Irritation Index of 0.0 and a
classification of 'non-irritant'.[1] Another study, also following OECD Guideline 404, reported
no dermal irritation or corrosion in rabbits after a 4-hour application.[8] A third study found
that a 4-hour application produced very slight erythema, resulting in a primary irritation index
of 0.3, classifying it as a "mild irritant” to rabbit skin under the Draize classification scheme.

[9]

Acute Dermal Toxicity: In a study to assess acute dermal toxicity in rabbits, vocalization and
increased respiratory rate were observed immediately after dosing, which subsided within an
hour.[10] No signs of dermal irritation were noted, and all animals gained weight as expected
over the 14-day observation period.[10] No abnormalities were found during necropsy.[10]

Eye Irritation: Direct data on eye irritation tests for 4-ethylbenzenesulfonic acid is limited in
the provided search results. However, its GHS classification as causing serious eye damage
(Category 1) suggests a high potential for severe eye injury.[1][6]

Acute Oral Toxicity: Specific LD50 data for oral toxicity of 4-ethylbenzenesulfonic acid was

not found in the provided search results.

Experimental Protocols

The following are descriptions of standard experimental protocols relevant to determining the
properties and hazards of substances like 4-ethylbenzenesulfonic acid.

Determination of Flash Point (Pensky-Martens Closed
Cup Method - ASTM D93)

The flash point of 4-ethylbenzenesulfonic acid is reported as 113 °C using the closed cup
method.[5] The ASTM D93 standard test method is commonly used for this purpose.[11]
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Methodology:

A brass test cup is filled with a specified amount of the test substance.[11]

The substance is heated at a controlled rate while being stirred.[11]

An ignition source is periodically directed into the cup.[11]

The flash point is the lowest temperature at which the vapors above the liquid ignite.[11]

For substances with an expected flash point above 110 °C, the ignition source is typically
applied at every 2 °C increase in temperature, starting from a temperature 23 £ 5°C below
the expected flash point.[12]

Acute Dermal Irritation/Corrosion (OECD Test Guideline
404)

This guideline is used to assess the potential of a substance to cause skin irritation or

corrosion.[1][8]

Methodology:

The test substance is applied to a small area of skin (approximately 6 cm?) of a test animal,
typically a rabbit, under a gauze patch.[1]

For the initial test on a single animal, the substance can be applied sequentially for 3
minutes, 1 hour, and 4 hours to different sites.[8]

If no corrosive effects are observed, the full test proceeds with a 4-hour exposure period on
additional animals.[1][8]

After the exposure period, the patch and any residual substance are removed.[1]

The skin is observed for erythema (redness) and edema (swelling) at specified intervals
(e.g., 1, 24, 48, and 72 hours) and graded according to a standardized scoring system.[1][8]

The Primary Irritation Index is calculated from these scores.[9]
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Test for Eye Irritants (Based on 16 CFR 1500.42)

While specific results for 4-ethylbenzenesulfonic acid are not detailed, this outlines a typical
in vivo protocol for assessing eye irritation.[13] Modern approaches recommend a weight-of-
evidence analysis and in vitro methods before considering in vivo testing.[13][14]

Methodology:

A small amount of the test substance (typically 0.1 mL for liquids or 100 mg for solids) is
instilled into one eye of a conscious albino rabbit, with the other eye serving as a control.[13]

e The eyes are examined for corneal opacity, iris lesions, and conjunctival redness and
swelling at 24, 48, and 72 hours after instillation.[13]

e The severity of the reactions is graded using a standardized scoring system.[15]

e Asubstance is considered an eye irritant if it causes a positive reaction in a specified number
of test animals.[13]

Visualizations
Synthesis of 4-Ethylbenzenesulfonic Acid

The primary method for producing 4-ethylbenzenesulfonic acid is through the sulfonation of
ethylbenzene using sulfuric acid.[10]

Sulfonation

| 4-Ethylbenzenesulfonic Acid

Ethylbenzene
|

Sulfuric Acid (H2S0a4)

Click to download full resolution via product page

Caption: Synthesis of 4-Ethylbenzenesulfonic Acid via Sulfonation.

GHS Hazard Communication Workflow
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This diagram illustrates the logical flow of hazard identification and communication for 4-
ethylbenzenesulfonic acid based on its GHS classification.

Hazard Assessment

4-Ethylbenzenesulfonic Acid

'

Hazard Identification
(Skin & Eye Damage Potential)

GHS Classification

Skin Corrosion
Category 1B

Serious Eye Damage
Category 1

azard Communication

Pictogram: GHSO05 (Corrosion)

'

Signal Word: Danger

'

Hazard Statement: H314

'

Precautionary Statements

Click to download full resolution via product page
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Caption: GHS Hazard Identification and Communication Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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